Cas no 25378-26-1 (DOCOSENOICACID)

• Product Name: DOCOSENOICACID
• CAS No: 25378-26-1
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• CID: 913787
• PubChem ID: 3032811
• Update Time: 2025-04-19

DOCOSENOICACID Chemical and Physical Properties

Names and Identifiers

• DOCOSENOICACID
• docos-2-enoic acid
• (13Z)-Docosenoic acid
• 11Z-docosenoic acid
• 13E-docosenoic acid
• 13Z-docosenoic acid
• 15Z-docosenoic acid
• 19Z-docosenoic acid
• 5Z-docosenoic acid
• docosenic acid
• (E)-docos-2-enoic acid
• Docosenoic acid
• 25378-26-1
• BDBM50466177
• CHEMBL4284416
• SCHEMBL3390292
• DTXSID101025769
• docosaenoic acid
• 2-Docosenoic acid
• ATNNLHXCRAAGJS-QZQOTICOSA-N

• Inchi： 1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h20-21H,2-19H2,1H3,(H,23,24)/b21-20+
• InChI Key： ATNNLHXCRAAGJS-QZQOTICOSA-N
• SMILES： OC(/C=C/CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 338.31866
• Monoisotopic Mass: 338.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids